Cas no 1353994-46-3 ((S)-2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353994-46-3
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 2158561
• Update Time: 2025-10-19

(S)-2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-{[(2-amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 2-(((2-aminoethyl)(cyclopropyl)amino)methyl)pyrrolidine-1-carboxylate
• AM95208
• (S)-2-{[(2-aminoethyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid benzyl ester
• (S)-2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H27N3O2/c19-10-12-20(16-8-9-16)13-17-7-4-11-21(17)18(22)23-14-15-5-2-1-3-6-15/h1-3,5-6,16-17H,4,7-14,19H2/t17-/m0/s1
• InChI Key： PUPAJMCYMFHFKD-KRWDZBQOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@H]1CN(CCN)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 381
• Topological Polar Surface Area: 58.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (S)-2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

(S)-2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

The compound with CAS No. 1353994-46-3, known as (S)-2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural features and promising applications in drug development.

Key Features and Structure

The molecule consists of a pyrrolidine ring, which is a five-membered cyclic amine, substituted at the 2-position with a chiral center. The stereochemistry at this position is specified as (S), indicating the configuration of the substituents around the chiral carbon. Attached to this chiral center is a methylene group (-CH₂-) that connects to an amino group (-NH-), which itself is further substituted by two distinct groups: a cyclopropyl ring and a 2-aminoethyl chain.

The benzyl ester group at the 1-position of the pyrrolidine ring adds to the complexity of the molecule, providing additional functional groups for potential interactions and reactions. This structure makes the compound highly versatile in terms of chemical reactivity and biological activity.

Synthesis and Characterization

The synthesis of (S)-2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester involves a series of carefully designed organic reactions. The process typically begins with the preparation of the pyrrolidine ring, followed by the introduction of the chiral center through stereoselective reactions. The subsequent steps involve coupling reactions to attach the amino-containing substituents and finally, the formation of the benzyl ester group.

Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to characterize this compound, ensuring its purity and correct stereochemistry.

Biological Activity and Applications

Recent studies have highlighted the potential of this compound in pharmacology, particularly in its role as a ligand or precursor in drug design. The presence of multiple functional groups allows for interactions with various biological targets, making it a valuable tool in medicinal chemistry.

Preliminary biological assays have shown that this compound exhibits interesting pharmacokinetic properties, including good bioavailability and selectivity towards certain cellular targets. These findings suggest its potential use in therapeutic applications, particularly in areas such as oncology or neurodegenerative diseases.

Moreover, the compound's ability to act as a chiral auxiliary or catalyst in asymmetric synthesis has been explored, further underscoring its versatility in chemical research.

Future Directions

The ongoing research into (S)-2-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester is expected to yield further insights into its properties and applications. Collaborative efforts between chemists and biologists are likely to uncover new avenues for its use in drug discovery and development.

In conclusion, CAS No. 1353994-46-3 represents a significant advancement in organic chemistry, offering a wealth of opportunities for both academic research and industrial applications.